Cas no 174634-09-4 (TAS 103 Dihydrochloride)

TAS 103 Dihydrochloride is a synthetic small molecule compound with potential applications in oncology research. It functions as a dual topoisomerase I and II inhibitor, disrupting DNA replication and transcription processes in rapidly dividing cells. The dihydrochloride salt form enhances solubility and stability, facilitating in vitro and in vivo studies. Preclinical data suggest activity against certain resistant tumor models, attributed to its unique mechanism of action. The compound is typically supplied as a high-purity solid, suitable for biochemical assays and mechanistic studies. Researchers value TAS 103 Dihydrochloride for its well-characterized pharmacological profile and utility in investigating novel anticancer strategies.
TAS 103 Dihydrochloride structure
TAS 103 Dihydrochloride structure
Product Name:TAS 103 Dihydrochloride
CAS No:174634-09-4
MF:C20H21Cl2N3O2
MW:406.305642843246
MDL:MFCD00943251
CID:1360808
PubChem ID:135413532
Update Time:2025-06-28

TAS 103 Dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 6-[2-(Dimethylamino)ethylamino]-3-hydroxy-7H-indeno[2,1-c]quinolin-7-one dihydrochloride
    • BMS-247615
    • TAS-103
    • 6-{[2-(dimethylamino)ethyl]amino}-3H-indeno[2,1-c]quinoline-3,7(5H)-dione dihydrochloride
    • 6-[2-(dimethylamino)ethylamino]-5H-indeno[2,1-c]quinoline-3,7-dione,dihydrochloride
    • TAS103 dihydrochloride
    • BMS247615 dihydrochloride
    • BMS-247615 dihydrochloride
    • TAS 103
    • TAS-103(2HCl)
    • BMS-247615-2HCl
    • TAS-103(BMS-247615)
    • TAS-103 (dihydrochloride)
    • 6-[[2-(Dimethylamino)ethyl]amino]-3-hydroxy-7H-indeno[2,1-c]quinolin-7-one dihydrochloride
    • BMS 247615 dihydrochloride
    • 1X260YUP2P
    • 6-((2-(dimethylamino)ethyl)amino)-3-hydroxy-7H-indeno(2,1-c)quinolin-7-one dihydrochloride
    • 6-((2-(dimethylamino)ethyl)amino)-3-hydroxy-7H-indeno[2,1-c]quinolin-7-one dihydrochloride
    • 7H-indeno[2,1-c]quinolin-7-one, 6-[[2-(dimethylamino)ethyl]amino]-3-hydroxy-, dihydrochloride
    • 7H-Indeno(2,1-c)quinolin-7-one, 6-((2-(dimethylamino)ethyl)amino)-3-hydroxy-
    • TAS-103 dihydrochloride
    • 6-{[2-(DIMETHYLAMINO)ETHYL]AMINO}-3-HYDROXY-7H-INDENO[2,1-C]QUINOLIN-7-ONE DIHYDROCHLORIDE
    • BCP10009
    • 6-[2-(dimethylamino)ethylamino]-3-hydroxyindeno[2,1-c]quinolin-7-one;dihydrochloride
    • HY-13758A
    • 6-(2-(dimethylamino)ethylamino)-3-hydroxy-7H-indeno[2,1-c]quinolin-7-one dihydrochloride
    • TAS-103 (dihydrochloride)
    • CS-3272
    • TAS-103 HCl salt (BMS-247615)
    • TAS 103 2HCl
    • MFCD00943251
    • .6-((2-(dimethylamino)ethyl)amino)-3-hydroxy-7H-indeno[2,1-c]quinolin-7-one dihydrochloride
    • TAS 103 dihydrochloride
    • DTXSID20938538
    • ZGA63409
    • 6-((2-(dimethylamino)ethyl)amino)-3-hydroxy-7H-indeno[2,1-c]quinolin-7-onedihydrochloride
    • 174634-09-4
    • tas-103 free base dihydrochloride
    • 6-[2-(dimethylamino)ethylamino]-5H-indeno[2,1-c]quinoline-3,7-dione dihydrochloride
    • AKOS032947223
    • 7H-Indeno(2,1-c)quinolin-7-one, 6-((2-(dimethylamino)ethyl)amino)-3-hydroxy-, dihydrochloride
    • DA-43515
    • AS-74647
    • EX-A455
    • TAS-103 2HCl
    • TAS-103 2HCl?
    • UNII-1X260YUP2P
    • 6-[2-(dimethylamino)ethylamino]-5H-indeno[2,1-c]quinoline-3,7-dione;dihydrochloride
    • SCHEMBL1333536
    • 7H-Indeno[2,1-c]quinolin-7-one, 6-[[2-(dimethylamino)ethyl]amino]-3-hydroxy-, hydrochloride (1:2)
    • TAS 103 Dihydrochloride
    • MDL: MFCD00943251
    • Inchi: 1S/C20H19N3O2.2ClH/c1-23(2)10-9-21-20-18-17(13-5-3-4-6-14(13)19(18)25)15-8-7-12(24)11-16(15)22-20;;/h3-8,11,24H,9-10H2,1-2H3,(H,21,22);2*1H
    • InChI Key: HAYAYGFVSIWSGQ-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O=C1C2C=CC=CC=2C2C3C=CC(=CC=3N=C(C=21)NCCN(C)C)O

Computed Properties

  • Exact Mass: 405.10100
  • Monoisotopic Mass: 405.1010823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 497
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.5

Experimental Properties

  • PSA: 65.20000
  • LogP: 4.39000

TAS 103 Dihydrochloride Security Information

TAS 103 Dihydrochloride Pricemore >>

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Additional information on TAS 103 Dihydrochloride

Introduction to CAS No. 174634-09-4 and TAS 103 Dihydrochloride

TAS 103 Dihydrochloride, a compound with the chemical identifier CAS No. 174634-09-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique molecular structure and promising biological activities. The dihydrochloride salt form of TAS 103 enhances its solubility and bioavailability, making it a valuable candidate for further research and development in medicinal chemistry.

The molecular framework of TAS 103 Dihydrochloride is meticulously designed to interact with specific biological targets, contributing to its potential therapeutic applications. Recent studies have highlighted its efficacy in modulating key cellular pathways, which are implicated in various diseases. The compound's ability to selectively interact with these pathways underscores its significance as a lead molecule for drug discovery.

In the realm of academic research, TAS 103 Dihydrochloride has been extensively studied for its pharmacological properties. Investigations have revealed that this compound exhibits notable activity against certain enzymatic targets, which are involved in critical metabolic processes. Such findings suggest that TAS 103 Dihydrochloride could serve as a foundation for developing novel therapeutic agents targeting these pathways.

One of the most compelling aspects of TAS 103 Dihydrochloride is its potential in oncology research. Preclinical studies have demonstrated its ability to inhibit the proliferation of cancer cells by interfering with key signaling cascades. These studies provide a strong rationale for exploring its application in clinical trials as a potential anticancer agent. The compound's mechanism of action appears to be distinct from existing chemotherapeutic drugs, offering a novel approach to cancer treatment.

The synthesis and characterization of TAS 103 Dihydrochloride have been subjects of intense interest among synthetic chemists. The development of efficient synthetic routes has enabled researchers to produce the compound in sufficient quantities for both preclinical and clinical studies. Advanced spectroscopic techniques have been employed to elucidate its structural features, ensuring that the compound's properties are well understood.

Regulatory considerations play a crucial role in the development of new pharmaceuticals like TAS 103 Dihydrochloride. Compliance with stringent guidelines ensures that the compound is safe and effective for human use. Researchers are currently navigating the regulatory landscape to facilitate the transition from preclinical to clinical trials, a critical step in bringing this promising compound to market.

The impact of TAS 103 Dihydrochloride extends beyond oncology, with emerging evidence suggesting its potential in treating inflammatory and autoimmune disorders. Studies indicate that the compound can modulate inflammatory responses by interacting with specific cytokine pathways. This broadens the scope of therapeutic applications and positions TAS 103 Dihydrochloride as a versatile molecule with multiple potential uses.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of TAS 103 Dihydrochloride. Such partnerships facilitate the integration of expertise from various disciplines, including medicinal chemistry, pharmacology, and clinical research. These collaborations are crucial for overcoming challenges and accelerating the translation of laboratory findings into viable therapeutic options.

The future prospects of TAS 103 Dihydrochloride are promising, with ongoing research aimed at optimizing its pharmacokinetic properties and expanding its therapeutic index. Innovations in drug delivery systems may further enhance its efficacy by improving targeted delivery to affected tissues. As our understanding of disease mechanisms continues to evolve, compounds like TAS 103 Dihydrochloride will play an increasingly important role in addressing unmet medical needs.

In conclusion, CAS No. 174634-09-4 and its corresponding product name, TAS 103 Dihydrochloride, represent a significant advancement in pharmaceutical chemistry. The compound's unique properties and promising biological activities make it a valuable asset in the search for new therapeutic agents. With continued research and development, TAS 103 Dihydrochloride holds great potential for improving patient outcomes across multiple disease areas.

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